5,8-Difluoro-2-methylquinolin-4-ol

• CAS No.: 288151-26-8
• Molecular Formula: C10H7F2NO
• Molecular Weight: 195.16 g/mol
• IUPAC Name: 5,8-difluoro-2-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C10H7F2NO/c1-5-4-8(14)9-6(11)2-3-7(12)10(9)13-5/h2-4H,1H3,(H,13,14)
• InChI Key: SEORIAWRWRGAAN-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)C2=C(C=CC(=C2N1)F)F

Description

5,8-Difluoro-2-methylquinolin-4-ol (CAS: 288151-26-8) is a fluorinated quinoline derivative characterized by fluorine atoms at positions 5 and 8, a methyl group at position 2, and a hydroxyl group at position 4 on the quinoline scaffold. This compound’s structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and organic synthesis.

Comparison with Similar Compounds

Fluorine Substitution Patterns

• 5,8-Difluoro vs. 6,8-Difluoro Derivatives: The position of fluorine atoms significantly impacts electronic distribution. In contrast, 6,8-difluoro isomers (e.g., CAS 219689-64-2) may exhibit altered hydrogen-bonding capabilities due to proximity of fluorines to the hydroxyl group .
• Monofluoro Analogues (6-Fluoro and 8-Fluoro): Single fluorine substitutions (e.g., 6-Fluoro-2-methylquinolin-4-ol, CAS 15912-68-2) reduce electron-withdrawing effects, likely resulting in higher hydroxyl pKa values compared to difluoro derivatives .

Functional Group Variations

• Trifluoromethyl vs.
• Chlorine vs. Fluorine Substitution : Chlorinated analogues (e.g., 6,8-dichloro derivatives) exhibit larger atomic radii and lower electronegativity than fluorine, leading to distinct steric and electronic profiles. This may reduce bioavailability but improve stability in harsh synthetic conditions .

Physicochemical and Commercial Considerations

• Lipophilicity: The methyl group in this compound enhances lipophilicity compared to non-alkylated analogues, favoring passive diffusion across biological membranes.
• Commercial Availability: 6,8-Difluoro-2-methylquinolin-4-ol (CAS 219689-64-2) is priced at ¥1190, reflecting demand as a pharmaceutical intermediate, while trifluoromethyl-containing variants (e.g., CAS 18706-23-5) are higher-cost specialty chemicals .